Cas no 90151-04-5 (Benzaldehyde, 4-hydroxy-2-nitro-)

• Product Name: Benzaldehyde, 4-hydroxy-2-nitro-
• CAS No: 90151-04-5
• MF: C₇H₅NO₄
• MW: 167.118901968002
• MDL: MFCD18397317
• CID: 793113
• PubChem ID: 586137
• Update Time: 2024-10-26

Benzaldehyde, 4-hydroxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-hydroxy-2-nitro-
• 4-?hydroxy-?2-?nitroBenzaldehyde
• 4-HYDROXY-2-NITROBENZALDEHYDE
• 4-Hydroxy-2-nitrobenzaldehyde (ACI)
• SCHEMBL2002544
• DA-23104
• JS-3016
• 2-nitro-4-hydroxybenzaldehyde
• MFCD18397317
• DTXSID80342950
• AKOS024053711
• C77050
• 90151-04-5
• CS-0133797
• 4-Hydroxy-2-nitrobenzaldehyde #

• MDL： MFCD18397317
• Inchi： 1S/C7H5NO4/c9-4-5-1-2-6(10)3-7(5)8(11)12/h1-4,10H
• InChI Key： PTVFUHTYJLKEDZ-UHFFFAOYSA-N
• SMILES： O=CC1C([N+](=O)[O-])=CC(O)=CC=1

Computed Properties

• Exact Mass: 167.02185764g/mol
• Monoisotopic Mass: 167.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.1Ų